Cas no 325804-03-3 (2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole
• CAS No: 325804-03-3
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 1456665
• PubChem ID: 4492340
• Update Time: 2025-05-20

2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(phenoxymethyl)-5-phenyl-
• 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole
• HMS1632M20
• KSC-09-208D
• SMR000323404
• HMS2711P16
• 325804-03-3
• CCG-145321
• KUC106584N
• AKOS001850090
• STK414947
• Z26348380
• CHEMBL1541242
• F0777-2101
• MLS000679008

• Inchi： 1S/C15H12N2O2/c1-3-7-12(8-4-1)15-17-16-14(19-15)11-18-13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key： MMQRBXOOBHQJRY-UHFFFAOYSA-N
• SMILES： O1C(COC2C=CC=CC=2)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 48.15

Additional information on 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole

Introduction to 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole (CAS No. 325804-03-3)

2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole (CAS No. 325804-03-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the oxadiazole class, which is well-documented for its role in various therapeutic applications. The presence of both phenyl and phenoxy substituents in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a subject of extensive research interest.

The molecular framework of 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole consists of a central oxadiazole ring, which is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom. This core structure is flanked by a phenyl group at the 5-position and a phenoxy-methyl group at the 2-position. Such a configuration imparts multiple sites for functionalization and interaction with biological targets, which has been exploited in the development of novel pharmacophores.

In recent years, there has been a surge in research focused on oxadiazole derivatives due to their demonstrated efficacy in modulating various biological pathways. The 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole scaffold has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. Its ability to engage with multiple targets makes it an attractive candidate for drug discovery efforts aimed at developing multitargeted therapeutics.

One of the most compelling aspects of this compound is its structural versatility. The phenyl and phenoxy groups can be further modified to enhance binding affinity or to fine-tune pharmacokinetic properties. For instance, studies have shown that introduction of halogen atoms or other electron-withdrawing groups into the phenyl ring can significantly alter the compound's bioactivity. This flexibility allows chemists to design derivatives with tailored properties for specific therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole with various biological targets with high accuracy. Molecular docking simulations have revealed that this compound can interact with proteins involved in cell signaling pathways relevant to cancer and inflammation. These insights have guided experimental efforts toward optimizing its pharmacological profile.

The synthesis of 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it feasible to produce larger quantities for preclinical studies.

Preclinical studies have demonstrated promising results regarding the biological activity of 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole. In vitro assays have shown inhibitory effects on enzymes such as COX-2 and LOX, which are key players in inflammatory processes. Additionally, preliminary in vivo studies suggest that this compound exhibits good oral bioavailability and moderate toxicity profiles, indicating its potential as a lead compound for further development.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole. By analyzing large datasets of chemical structures and their biological activities, computational models can predict novel derivatives with enhanced efficacy or reduced side effects. This approach has been particularly effective in optimizing oxadiazole-based compounds for therapeutic use.

Future research directions for 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole include exploring its potential as an anti-inflammatory agent and investigating its mechanisms of action in detail. Additionally, studying its interactions with other biological targets may uncover new therapeutic applications beyond its current scope. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new treatments to patients.

The growing body of evidence supporting the bioactivity of oxadiazole derivatives underscores the importance of compounds like 2-(phenoxymethyl)-5-phenyl-1,3,4-oxadiazole in modern medicine. As research continues to uncover new therapeutic possibilities, this class of compounds is poised to play a significant role in addressing some of the most challenging diseases faced by humanity today.